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Compound of Interest

Compound Name: THP-PEG13-Boc

Cat. No.: B11932489 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety and logistical information for the proper disposal of THP-
PEG13-Boc, a PEG-based PROTAC linker. Adherence to these procedures is essential for

ensuring laboratory safety and environmental protection. This guidance is compiled from safety

data for structurally similar compounds and general best practices for the disposal of

PEGylated chemical reagents.

Hazard Assessment and Safety Data
While a specific Safety Data Sheet (SDS) for THP-PEG13-Boc is not readily available, data for

the closely related compound THP-PEG10-Boc provides crucial safety insights. Due to the

structural similarity, it is prudent to handle THP-PEG13-Boc with the same precautions.

Key Hazard Information for Structurally Similar THP-PEG10-Boc[1]
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Hazard Class GHS Classification Hazard Statement
Precautionary
Statement

Acute Toxicity (Oral) Category 4
H302: Harmful if

swallowed.

P264: Wash skin

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product. P301 +

P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell. P330:

Rinse mouth.

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life.

P273: Avoid release to

the environment.

P391: Collect spillage.

Chronic Aquatic

Toxicity
Category 1

H410: Very toxic to

aquatic life with long

lasting effects.

P501: Dispose of

contents/container to

an approved waste

disposal plant.

Note: This data is for THP-PEG10-Boc and should be used as a conservative guide for

handling THP-PEG13-Boc.

Experimental Protocol: Standard Disposal
Procedure
The following step-by-step protocol outlines the recommended procedure for the disposal of

THP-PEG13-Boc. This protocol is based on general principles of laboratory chemical waste

management and information on similar chemical compounds[2].

1. Personal Protective Equipment (PPE) and Handling:
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Always wear appropriate PPE, including safety glasses or goggles, chemical-resistant

gloves, and a laboratory coat when handling THP-PEG13-Boc.

Handle the compound in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of any dust or aerosols.

2. Waste Identification and Segregation:

Treat all THP-PEG13-Boc waste as hazardous chemical waste.

Segregate solid waste (e.g., contaminated vials, weighing paper, pipette tips) from liquid

waste (e.g., solutions containing the compound).

Do not mix THP-PEG13-Boc waste with regular trash or other waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

3. Waste Collection and Containment:

Solid Waste: Collect all contaminated solid materials in a designated, clearly labeled, and

sealable hazardous waste container.

Liquid Waste: Collect any solutions containing THP-PEG13-Boc in a designated, leak-proof,

and clearly labeled hazardous waste container.

Labeling: Ensure all waste containers are clearly labeled with the full chemical name, "THP-
PEG13-Boc," and prominently display the appropriate hazard symbols (e.g., "Harmful,"

"Dangerous for the Environment").

4. Storage:

Store sealed waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Follow your institution's guidelines for the temporary storage of hazardous chemical waste.

5. Final Disposal:
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Arrange for the collection and disposal of the hazardous waste through your institution's EHS

office or a licensed chemical waste disposal contractor.

Crucially, do not dispose of THP-PEG13-Boc down the drain or in regular landfill waste. Its

high aquatic toxicity poses a significant environmental risk[1].

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of THP-PEG13-Boc.
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Caption: Workflow for the safe disposal of THP-PEG13-Boc.
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Disclaimer: The information provided is based on data for a similar compound and general

laboratory safety principles. Always consult your institution's specific safety protocols and local

regulations, and contact your Environmental Health and Safety (EHS) office for definitive

guidance on chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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